Cas no 1551092-73-9 (2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 1551092-73-9
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6285938
• PubChem ID: 83881385
• Update Time: 2025-05-23

2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol
• 1551092-73-9
• EN300-1838958

• Inchi： 1S/C9H11F2NO2/c1-14-9-5(7(13)4-12)2-3-6(10)8(9)11/h2-3,7,13H,4,12H2,1H3
• InChI Key： HXBVBRDIFPGCHZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C(CN)O)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol

Exploring the Properties and Applications of 2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol

2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol, also known by its CAS number CAS No 1551092-73-9, is a versatile organic compound with a complex structure that has garnered significant attention in various scientific domains. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a fluorinated aromatic ring with a methoxy substituent. These features make it a valuable molecule in both academic research and industrial applications.

The synthesis of 2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing these synthesis pathways to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to streamline the production process.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane varies depending on the solvent's polarity and molecular interactions. The presence of the hydroxyl group significantly influences its solubility in polar solvents, making it suitable for various solution-based reactions.

The chemical structure of 2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol is particularly interesting due to the presence of multiple electron-withdrawing groups (EWGs). The amino group (-NH₂) acts as a strong electron donor, while the fluorine atoms and methoxy group (-OCH₃) on the aromatic ring serve as EWGs. This combination creates a molecule with unique electronic properties that are highly desirable in pharmaceutical applications.

Recent research has highlighted the potential of this compound as a precursor in drug development. Its ability to form stable bonds with other molecules makes it an ideal candidate for designing bioactive compounds with specific therapeutic effects. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, which could be exploited in developing new medications for chronic diseases.

In addition to its pharmaceutical applications, 2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethan-ol has found utility in materials science. Its ability to act as a chelating agent makes it valuable in synthesizing metalloorganic frameworks (MOFs) and other advanced materials. Researchers have demonstrated that incorporating this compound into MOF structures enhances their stability and porosity, making them suitable for gas storage and catalytic applications.

The environmental impact of this compound has also been a topic of recent investigation. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to fully understand its long-term ecological effects and ensure safe handling practices in industrial settings.

In conclusion, 2-amino-1-(3,4-difluoro-methoxyphenyl)Ethan-ol) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties and functional groups make it an invaluable tool for scientists seeking innovative solutions in drug discovery and materials engineering.